Cas no 97399-71-8 (3alpha-Hydroxytanshinone IIA)

3alpha-Hydroxytanshinone IIA structure
3alpha-Hydroxytanshinone IIA structure
Product Name:3alpha-Hydroxytanshinone IIA
CAS No:97399-71-8
MF:C19H18O4
MW:310.343825817108
CID:2061507
PubChem ID:14610644
Update Time:2024-10-25

3alpha-Hydroxytanshinone IIA Chemical and Physical Properties

Names and Identifiers

    • 3alpha-Hydroxytanshinone IIA
    • 3α-Hydroxytanshinone IIA
    • 3-Hydroxytanshinone ⅡA
    • (7R)-6,7,8,9-Tetrahydro-7-hydroxy-1,6,6-trimethylphenanthro[1,2-b]furan-10,11-dione (ACI)
    • Phenanthro[1,2-b]furan-10,11-dione, 6,7,8,9-tetrahydro-7-hydroxy-1,6,6-trimethyl-, (R)- (ZCI)
    • A-Hydroxytanshinone IIA
    • (7R)-7-hydroxy-1,6,6-trimethyl-8,9-dihydro-7H-naphtho[1,2-g][1]benzofuran-10,11-dione
    • 97399-71-8
    • FS-6987
    • AKOS040734006
    • HY-N7752
    • CS-0136862
    • 3
    • (7R)-7-hydroxy-1,6,6-trimethyl-7H,8H,9H-phenanthro[1,2-b]furan-10,11-dione
    • Inchi: 1S/C19H18O4/c1-9-8-23-18-11-4-6-12-10(5-7-13(20)19(12,2)3)15(11)17(22)16(21)14(9)18/h4,6,8,13,20H,5,7H2,1-3H3/t13-/m1/s1
    • InChI Key: PTDUBPDLRWKSBQ-CYBMUJFWSA-N
    • SMILES: O=C1C(=O)C2C(=COC=2C2C=CC3C(C)(C)[C@H](O)CCC=3C1=2)C

Computed Properties

  • Exact Mass: 310.12050905g/mol
  • Monoisotopic Mass: 310.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 540
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • Color/Form: Red powder
  • Density: 1.291±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.018 g/l) (25 º C),

3alpha-Hydroxytanshinone IIA Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A31880-5mg
3alpha-Hydroxytanshinone IIA
97399-71-8 ,HPLC≥98%
5mg
¥4418.0 2023-09-09
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